Oxycarboxin
Oxycarboxin
Oxycarboxin is an anilide obtained by formal condensation of the amino group of aniline with the carboxy group of 2-methyl-5,6-dihydro-4,4-dioxo-1,4-oxathiine-3-carboxylic acid. A fungicide for the control of rust diseases on ornamentals, cereals and nursery trees as well as fairy rings on turf. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is a sulfone, an anilide, an oxacycle, an organosulfur heterocyclic compound and an anilide fungicide.
Brand Name:
Vulcanchem
CAS No.:
5259-88-1
VCID:
VC21247738
InChI:
InChI=1S/C12H13NO4S/c1-9-11(18(15,16)8-7-17-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14)
SMILES:
CC1=C(S(=O)(=O)CCO1)C(=O)NC2=CC=CC=C2
Molecular Formula:
C12H13NO4S
Molecular Weight:
267.3 g/mol
Oxycarboxin
CAS No.: 5259-88-1
Cat. No.: VC21247738
Molecular Formula: C12H13NO4S
Molecular Weight: 267.3 g/mol
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Specification
| Description | Oxycarboxin is an anilide obtained by formal condensation of the amino group of aniline with the carboxy group of 2-methyl-5,6-dihydro-4,4-dioxo-1,4-oxathiine-3-carboxylic acid. A fungicide for the control of rust diseases on ornamentals, cereals and nursery trees as well as fairy rings on turf. It has a role as an EC 1.3.5.1 [succinate dehydrogenase (quinone)] inhibitor and an antifungal agrochemical. It is a sulfone, an anilide, an oxacycle, an organosulfur heterocyclic compound and an anilide fungicide. |
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| CAS No. | 5259-88-1 |
| Molecular Formula | C12H13NO4S |
| Molecular Weight | 267.3 g/mol |
| IUPAC Name | 6-methyl-4,4-dioxo-N-phenyl-2,3-dihydro-1,4-oxathiine-5-carboxamide |
| Standard InChI | InChI=1S/C12H13NO4S/c1-9-11(18(15,16)8-7-17-9)12(14)13-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,14) |
| Standard InChI Key | AMEKQAFGQBKLKX-UHFFFAOYSA-N |
| SMILES | CC1=C(S(=O)(=O)CCO1)C(=O)NC2=CC=CC=C2 |
| Canonical SMILES | CC1=C(S(=O)(=O)CCO1)C(=O)NC2=CC=CC=C2 |
| Colorform | OFF-WHITE CRYSTALS White solid |
| Flash Point | 219 °C |
| Melting Point | 120.0 °C 119.5 to 121.5 °C |
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